Cas no 121776-33-8 (Furilazole)
Furilazole Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2-dichloro-1-[5-(2-furanyl)-2,2-dimethyl-3-oxazolidinyl]-
- Furilazole
- MON 13900
- Oxazolidine Standard
- MON-13900
- (RS)-3-Dichloroacetyl-5-(2-furanyl)-2,2-dimethyl-1,3-oxazolidine
- Furizalole
- Furilazole Solution, 100ppm
- Oxazolidine, 3-(dichloroacetyl)-5-(2-furanyl)-2,2-dimethyl-
- 2,2-Dichloro-1-[5-(furan-2-yl)-2,2-diMethyl-3-oxazolidinyl]-ethanone
- MON13900
- 3-(dichloroacetyl)-5-(furan-2-yl)-2,2-dimethyloxazolidine
- Furilazole, PESTANAL(R), analytical standard
- DTXSID4041999
- 2,2-dichloro-1-[5-(furan-2-yl)-2,2-dimethyl-1,3-oxazolidin-3-yl]ethan-1-one
- MON 13900MON 13900
- ETHANONE, 2,2-DICHLORO-1-(5-(2-FURANYL)-2,2-DIMETHYL-3-OXAZOLIDINYL)-
- CHEMBL2269063
- 3-(Dichloroacetyl)-5-(2-furanyl)-2,2-dimethyloxazolidine
- Ethanone, 2,2-dichloro-1-[5-(2-furanyl)-2,2-dimethyl-3-oxazolidinyl]-; Oxazolidine, 3-(dichloroacetyl)-5-(2-furanyl)-2,2-dimethyl- (9CI); 2,2-Dichloro-1-[5-(2-furanyl)-2,2-dimethyl-3-oxazolidinyl]ethanone; Furilazole; MON 13900
- Furilazole [ISO:BSI]
- CHEBI:147438
- CS-3320
- MCNOFYBITGAAGM-UHFFFAOYSA-N
- FURILAZOLE [ISO]
- MFCD03792863
- NS00002864
- G25K04N8Z5
- 3-dichloroacetyl-5-(2-furanyl)-2,2-dimethyl-1,3-oxazolidine
- Nanogen Index Code FUA (3-010)
- Q1385138
- UNII-G25K04N8Z5
- (RS)-3-dichloroacetyl-5-(2-furanyl)-2,2-dimethyloxazolidine
- SCHEMBL124162
- 2,2-dichloro-1-[5-(furan-2-yl)-2,2-dimethyl-1,3-oxazolidin-3-yl]ethanone
- HY-17534
- 3-(2,2-dichloroacetyl)-5-(2-furanyl)-2,2-dimethyloxazolidine
- 121776-33-8
- 2,2-Dichloro-1-(5-(furan-2-yl)-2,2-dimethyloxazolidin-3-yl)ethan-1-one
- DA-53443
- 2,2-Dichloro-1-[5-(2-Furanyl)-2,2-Dimethyl-3-Oxazolidinyl]-Ethanone
-
- MDL: MFCD03792863
- Inchi: 1S/C11H13Cl2NO3/c1-11(2)14(10(15)9(12)13)6-8(17-11)7-4-3-5-16-7/h3-5,8-9H,6H2,1-2H3
- InChI Key: MCNOFYBITGAAGM-UHFFFAOYSA-N
- SMILES: ClC(C(N1CC(C2=CC=CO2)OC1(C)C)=O)Cl
Computed Properties
- Exact Mass: 277.02739
- Monoisotopic Mass: 277.0272487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.7Ų
Experimental Properties
- PSA: 42.68
Furilazole Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-52
-
Hazardous Material Identification:
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Furilazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F864650-5mg |
Furilazole |
121776-33-8 | 5mg |
$236.00 | 2023-05-18 | ||
| TRC | F864650-10mg |
Furilazole |
121776-33-8 | 10mg |
$437.00 | 2023-05-18 | ||
| TRC | F864650-25mg |
Furilazole |
121776-33-8 | 25mg |
$ 1200.00 | 2023-09-07 | ||
| TRC | F864650-50mg |
Furilazole |
121776-33-8 | 50mg |
$1832.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F883908-50mg |
Furilazole |
121776-33-8 | 98% | 50mg |
¥2,179.80 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45240-50mg |
Furilazole (MON 13900) |
121776-33-8 | 98% | 50mg |
¥2273.00 | 2023-09-08 | |
| eNovation Chemicals LLC | D620476-1g |
Furilazole |
121776-33-8 | 95% | 1g |
$900 | 2023-09-01 | |
| eNovation Chemicals LLC | D620476-5g |
Furilazole |
121776-33-8 | 95% | 5g |
$2000 | 2023-09-01 | |
| eNovation Chemicals LLC | D620476-10g |
Furilazole |
121776-33-8 | 95% | 10g |
$3000 | 2023-09-01 | |
| eNovation Chemicals LLC | D620476-25g |
Furilazole |
121776-33-8 | 95% | 25g |
$5000 | 2023-09-01 |
Furilazole Suppliers
Furilazole Related Literature
-
Allison N. Ricko,Andrew W. Psoras,John D. Sivey Environ. Sci.: Processes Impacts 2020 22 2104
Additional information on Furilazole
Latest Research Brief on Furilazole (CAS: 121776-33-8) in Chemical-Biomedical Applications
Furilazole (CAS: 121776-33-8), a well-known herbicide safener, has recently garnered significant attention in the chemical-biomedical field due to its potential applications beyond agriculture. Recent studies have explored its biochemical interactions, metabolic pathways, and possible therapeutic benefits, making it a compound of interest for multidisciplinary research.
A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the molecular mechanisms by which Furilazole protects crops from herbicide damage. The research highlighted its role as a cytochrome P450 inducer, which enhances the detoxification of herbicides in plants. This finding has implications for understanding human cytochrome P450 enzymes, particularly in drug metabolism and toxicity studies.
In the biomedical realm, preliminary research has examined Furilazole's potential as an anti-inflammatory agent. A recent in vitro study demonstrated its ability to inhibit NF-κB signaling pathways, suggesting possible applications in treating inflammatory diseases. However, further in vivo validation is required to assess its efficacy and safety for therapeutic use.
Another emerging area of interest is Furilazole's environmental impact and biodegradation. A 2024 report in Environmental Science & Technology analyzed its persistence in soil and water systems, revealing that certain microbial communities can effectively degrade Furilazole into non-toxic metabolites. This research is crucial for developing bioremediation strategies and assessing ecological risks.
From a chemical synthesis perspective, recent advancements have focused on optimizing Furilazole production. A patent filed in early 2024 describes a novel catalytic process that improves yield while reducing hazardous byproducts. This innovation could make Furilazole more accessible for both agricultural and potential biomedical applications.
Despite these promising developments, challenges remain in translating Furilazole research into practical applications. Current studies emphasize the need for comprehensive toxicological profiling and dose-response analyses, particularly if the compound is to be repurposed for medical use. Regulatory considerations will also play a critical role in determining its future applications beyond herbicide safening.
The growing body of research on Furilazole (121776-33-8) demonstrates its potential as a multifaceted compound with applications spanning agriculture, medicine, and environmental science. Future studies should focus on elucidating its precise mechanisms of action, exploring structure-activity relationships for potential derivatives, and conducting rigorous clinical evaluations where applicable.
121776-33-8 (Furilazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)